Bicyclo[3.2.2]nonan-1-ylmethanol

• IUPAC Name: 1-bicyclo[3.2.2]nonanylmethanol
• InChI: InChI=1S/C10H18O/c11-8-10-5-1-2-9(3-6-10)4-7-10/h9,11H,1-8H2
• InChI Key: VTXSMKXAJAQBLB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CCC(C1)(CC2)CO
• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol

Description

Bicyclo[3.3.1]nonane derivatives are a class of compounds that have been studied for their interesting chemical properties. They contain a bicyclic structure with three carbon atoms in one ring and three in another, with one carbon shared between the two rings.

Synthesis Analysis

The synthesis of similar compounds, such as bicyclo[3.3.1]nonane derivatives, has been reported. For instance, one method involves the reaction of 1-methoxy-1-cyclohexene with malonyl dichloride.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by a bicyclic framework. The impact of unsaturation on crystal structures and intermolecular networks of the six-membered rings was found to be significant compared to the saturated analogues.

Chemical Reactions Analysis

The chemical reactions involving these compounds often involve the formation or breaking of bonds in the bicyclic structure. The hydrogen bonds in the starting bicyclononane diene diol and the weaker hydrogen bonds in the dienone and the bromo and nitrile derivatives were found significant for the overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds are influenced by their bicyclic structure. For example, the solid-state structure of endo, endo-bicyclo[3.3.1]nonane-2,6-diol shows a hydrogen-bonded, three-connected, chiral 3D-net with utg-topology.

Future Directions

Future research could focus on exploring the synthesis, properties, and potential applications of Bicyclo[3.2.2]nonan-1-ylmethanol and related compounds. Given the interesting properties of similar compounds, there may be potential for new discoveries.